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molecular formula C7H10Cl2N2 B151786 (5-Chloro-2-methylphenyl)hydrazine hydrochloride CAS No. 5446-17-3

(5-Chloro-2-methylphenyl)hydrazine hydrochloride

Cat. No. B151786
CAS RN: 5446-17-3
M. Wt: 193.07 g/mol
InChI Key: YAGKCRFGEGJKDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08999998B2

Procedure details

To a stirred suspension of 5-chloro-2-methylaniline (1.436 g, 10.14 mmol, 1. eq) in 10 mL water at 0° C. was added 10 mL concentrated hydrochloric acid. To this reaction mixture was added dropwise a solution of sodium nitrite (0.791 g, 11.5 mmol, 1.13 eq) in 5 mL water. The reaction mixture was stirred at 0° C. for 2 hours while tin chloride dihydrate (5.8826 g, 25.839 mmol, 2.55 eq), dissolved in 8 mL concentrated hydrochloric acid, was slowly added. Water was added as needed to maintain the stirring while solids formed. The reaction was kept at 0° C. for 45 minutes. The white solids were filtered and rinsed with two 50 mL portions of diethyl ether, then dried under vacuum to provide 1.49 g (76%) of (5-chloro-2-methylphenyl)hydrazine hydrochloride. 1H NMR (400 MHz, DMSO-d6) δ: 10.08 (s, 3H), 7.98 (s, 1H), 7.13 (d, 1H), 6.97 (s, 1H), 6.91 (d, 1H), 2.14 (s, 3H).
Name
5-chloro-2-methylaniline
Quantity
1.436 g
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium nitrite
Quantity
0.791 g
Type
reactant
Reaction Step Two
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
tin chloride dihydrate
Quantity
5.8826 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
8 mL
Type
solvent
Reaction Step Four
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
hydrochloric acid
Quantity
10 mL
Type
solvent
Reaction Step Six
Name
(5-chloro-2-methylphenyl)hydrazine hydrochloride
Yield
76%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:9])=[C:6]([CH:8]=1)[NH2:7].[N:10]([O-])=O.[Na+].O.O.[Sn](Cl)(Cl)(Cl)Cl>O.Cl>[ClH:1].[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:9])=[C:6]([NH:7][NH2:10])[CH:8]=1 |f:1.2,3.4.5,8.9|

Inputs

Step One
Name
5-chloro-2-methylaniline
Quantity
1.436 g
Type
reactant
Smiles
ClC=1C=CC(=C(N)C1)C
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Step Two
Name
sodium nitrite
Quantity
0.791 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Three
Name
tin chloride dihydrate
Quantity
5.8826 g
Type
reactant
Smiles
O.O.[Sn](Cl)(Cl)(Cl)Cl
Step Four
Name
hydrochloric acid
Quantity
8 mL
Type
solvent
Smiles
Cl
Step Five
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Six
Name
hydrochloric acid
Quantity
10 mL
Type
solvent
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was slowly added
TEMPERATURE
Type
TEMPERATURE
Details
to maintain the stirring while solids
CUSTOM
Type
CUSTOM
Details
formed
FILTRATION
Type
FILTRATION
Details
The white solids were filtered
WASH
Type
WASH
Details
rinsed with two 50 mL portions of diethyl ether
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Details
Reaction Time
 45 min
Name
(5-chloro-2-methylphenyl)hydrazine hydrochloride
Type
product
Smiles
Cl.ClC=1C=CC(=C(C1)NN)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.49 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 152.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.